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Compound of Interest

Compound Name: ROR|At modulator 4

Cat. No.: B12421136

Get Quote

Executive Safety & Operational Guide: Handling ROR

t Modulator 4 t Modulator 4)

Part 1: Executive Safety Summary
The Core Directive: Treat ROR

t Modulator 4 as a High Potency Active Pharmaceutical Ingredient (HPAPI). While specific
Safety Data Sheets (SDS) for research-grade "Modulator 4" (CAS 2188177-73-1) often list
generic hazards, the biological mechanism—inhibition of the nuclear receptor ROR

t to suppress Th17 differentiation—implies systemic potency at nanomolar concentrations.

Critical Hazard Profile:

Biological Potency: Modulates immune system development; potential for thymic interaction.

Reproductive Toxicity: Nuclear receptor modulators are presumed reproductive hazards until

proven otherwise.
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Skin Absorption Vector: Commonly solubilized in DMSO, which acts as a carrier solvent,

rapidly transporting the compound through standard nitrile gloves and skin barriers.

Part 2: Hazard Characterization & PPE Specification
The "Why" Behind the Protocol
You are not just protecting against a chemical burn; you are preventing the systemic absorption

of a bioactive gene-transcription modulator. ROR

t inhibitors function by altering the conformation of the ligand-binding domain (LBD), displacing
co-activators.[1][2] Because this mechanism is evolutionarily conserved, your PPE must
prevent any biological uptake.

PPE Specification Matrix
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Protection Zone Component
Specification
(Minimum
Requirement)

Scientific Rationale

Respiratory P100 / N95

NIOSH-approved

P100 HEPA respirator

(if outside hood) or

N95 (if inside hood).

Prevents inhalation of

dry powder aerosols

during

weighing/transfer.

Dermal (Hands) Double Gloving

Inner: Nitrile (4 mil,

accelerator-

free).Outer: Extended

Cuff Nitrile (5-8

mil).Spill Response:

Silver

Shield/Laminate.

DMSO Permeability:

Standard nitrile

degrades in DMSO.

Double gloving

creates a sacrificial

outer layer. Immediate

change required upon

splash.[3]

Ocular Safety Goggles
ANSI Z87.1 Chemical

Splash Goggles.

Prevent mucosal

absorption via the tear

ducts (lacrimal

punctum).

Body Lab Coat + Apron

Tyvek® or chemically

resistant disposable

gown (closed front).

Cotton lab coats

absorb liquids and

hold them against the

skin. Impervious

materials are required

for HPAPIs.

Part 3: Operational Workflow (The "How")
Engineering Controls & Containment
Do not rely solely on PPE. The primary barrier is the Engineering Control.
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Fume Hood / Biosafety Cabinet (Class II)
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Figure 1: Containment workflow ensuring the compound remains isolated from the open lab

environment during its most hazardous phase (powder handling).

Protocol: Safe Solubilization (Powder to Liquid)
Objective: Convert 5mg of ROR

t Modulator 4 into a 10mM DMSO stock solution without exposure.

Preparation:

Don full PPE (Double nitrile, gown, goggles).
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Place a chemically resistant tray inside the fume hood. Line it with an absorbent pad

(plastic side down).

Bring the vial of ROR

t Modulator 4 and the DMSO bottle into the hood.

Weighing (Static Control):

Use an anti-static gun on the vial before opening. Dry powders of organic molecules are

prone to static fly-away.

Critical Step: Do not use a spatula if possible. Tap gently to transfer powder into a pre-

weighed vessel.

Solvation:

Add DMSO dropwise down the side of the vial.

Caution: The reaction is not exothermic, but DMSO has a low surface tension. Avoid

vigorous pipetting which creates aerosols.

Vortexing must be done inside the hood with the cap tightly sealed and Parafilmed.

Decontamination:

Wipe the exterior of the stock vial with a methanol-dampened wipe before removing it from

the hood.

Dispose of the wipe in the solid hazardous waste stream.

Part 4: Emergency & Disposal Logistics
Spill Response (DMSO Solution)
If a spill occurs involving the solubilized compound:

Evacuate the immediate area (3-meter radius).
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Don Silver Shield/Laminate gloves (Nitrile is insufficient for prolonged contact with DMSO

puddles).

Absorb with vermiculite or specific organic spill pads.

Clean the surface twice:

Pass 1: 10% Bleach (oxidizes biological actives).

Pass 2: 70% Ethanol (removes residue).

Waste Disposal
Solid Waste: All vials, tips, and gloves contacting ROR

t Modulator 4 must be disposed of as Cytotoxic/Biohazardous Chemical Waste (often Yellow
Bin/Red Bag depending on facility).

Destruction: Incineration is the only validated method for complete destruction of the

heterocyclic core structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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